Cas no 499982-81-9 (1,2-Ethanediol, 1,2-bis(2-nitrophenyl)-, (1R,2R)-)
499982-81-9 structure
Product Name:1,2-Ethanediol, 1,2-bis(2-nitrophenyl)-, (1R,2R)-
CAS No:499982-81-9
MF:C14H12N2O6
MW:304.254883766174
CID:1543315
Update Time:2024-08-24
1,2-Ethanediol, 1,2-bis(2-nitrophenyl)-, (1R,2R)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Ethanediol, 1,2-bis(2-nitrophenyl)-, (1R,2R)-
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- Inchi: 1S/C14H12N2O6/c17-13(9-5-1-3-7-11(9)15(19)20)14(18)10-6-2-4-8-12(10)16(21)22/h1-8,13-14,17-18H/t13-,14-/m1/s1
- InChI Key: JAXJGBPSEYVJQO-ZIAGYGMSSA-N
- SMILES: [C@H](C1=CC=CC=C1[N+]([O-])=O)(O)[C@@H](C1=CC=CC=C1[N+]([O-])=O)O
Computed Properties
- Exact Mass: 304.06956
Experimental Properties
- Density: 1.497±0.06 g/cm3(Predicted)
- Boiling Point: 553.9±45.0 °C(Predicted)
- PSA: 126.74
- pka: 12.42±0.20(Predicted)
1,2-Ethanediol, 1,2-bis(2-nitrophenyl)-, (1R,2R)- Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
499982-81-9 (1,2-Ethanediol, 1,2-bis(2-nitrophenyl)-, (1R,2R)-) Related Products
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